2-Methoxy-5-(5-methyl-1,2,4-oxadiazol-3-yl)benzoic acid

• IUPAC Name: 2-methoxy-5-(5-methyl-1,2,4-oxadiazol-3-yl)benzoic acid
• InChI: InChI=1S/C11H10N2O4/c1-6-12-10(13-17-6)7-3-4-9(16-2)8(5-7)11(14)15/h3-5H,1-2H3,(H,14,15)
• InChI Key: ZZQYLMBMIDRYDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NO1)C2=CC(=C(C=C2)OC)C(=O)O
• Molecular Formula: C11H10N2O4
• Molecular Weight: 234.21 g/mol

Description

“2-Methoxy-5-(5-methyl-1,2,4-oxadiazol-3-yl)benzoic acid” is a chemical compound that belongs to the class of organic compounds known as benzoic acids. It contains a benzoic acid group (a benzene ring attached to a carboxylic acid group), a methoxy group (an oxygen atom bonded to a methyl group), and a 1,2,4-oxadiazole ring (a five-membered ring with two nitrogen atoms, one oxygen atom, and two carbon atoms).

Synthesis Analysis

The synthesis of 1,2,4-oxadiazoles, including “2-Methoxy-5-(5-methyl-1,2,4-oxadiazol-3-yl)benzoic acid”, has been a topic of interest in many research studies. One common method involves the reaction of amidoximes with carboxylic acids or their derivatives.

Molecular Structure Analysis

The molecular structure of “2-Methoxy-5-(5-methyl-1,2,4-oxadiazol-3-yl)benzoic acid” includes a 1,2,4-oxadiazole ring, which is a five-membered heterocyclic ring with an oxygen atom and two nitrogen atoms. This structure is known to possess hydrogen bond acceptor properties.

Chemical Reactions Analysis

The chemical reactions involving “2-Methoxy-5-(5-methyl-1,2,4-oxadiazol-3-yl)benzoic acid” and similar compounds often involve the formation or modification of the 1,2,4-oxadiazole ring. For example, 1,2,4-oxadiazoles can rearrange into other heterocycles due to their low aromaticity and the presence of the weak O–N bond.

Scientific Research Applications

Agricultural Biological Activities

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Anticancer Evaluation

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Chemical Structure and Properties

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Mechanism of Action

Target of Action

It’s known that 1,2,4-oxadiazole derivatives, which this compound is a part of, have shown a broad spectrum of biological activities . They have been found to exhibit moderate nematocidal activity against Meloidogyne incognita and anti-fungal activity against Rhizoctonia solani .

Mode of Action

It’s worth noting that 1,2,4-oxadiazole derivatives have been found to interact with their targets in a way that results in a variety of biological activities .

Biochemical Pathways

It’s known that 1,2,4-oxadiazole derivatives can affect a variety of biochemical pathways due to their broad spectrum of biological activities .

Result of Action

It’s known that 1,2,4-oxadiazole derivatives can have a variety of effects, including nematocidal, anti-fungal, and antibacterial activities .

Future Directions

The future directions in the research of 1,2,4-oxadiazoles, including “2-Methoxy-5-(5-methyl-1,2,4-oxadiazol-3-yl)benzoic acid”, involve the development of novel efficient and convenient methods for their synthesis with diverse periphery functionalities. These compounds have potential applications in various fields, including drug discovery, development of energetic materials, fluorescent dyes, OLEDs, sensors, and insecticides.